Cas no 1187190-80-2 (6-Chloro-2-methoxynicotinamide)

• Product Name: 6-Chloro-2-methoxynicotinamide
• CAS No: 1187190-80-2
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD13659331
• CID: 2108143
• PubChem ID: 57969009
• Update Time: 2025-06-08

6-Chloro-2-methoxynicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methoxy-3-Pyridinecarboxamide
• 6-chloro-2-methoxynicotinamide
• 2-methoxy-6-chloronicotinamide
• 6-chloro-2-methoxy-nicotinamide
• RPTNSIGMVXKNRK-UHFFFAOYSA-N
• AM807314
• 1187190-80-2
• SCHEMBL2527039
• DA-36321
• 6-chloro-2-methoxypyridine-3-carboxamide
• 6-Chloro-2-methoxynicotinamide

• MDL： MFCD13659331
• Inchi： 1S/C7H7ClN2O2/c1-12-7-4(6(9)11)2-3-5(8)10-7/h2-3H,1H3,(H2,9,11)
• InChI Key： RPTNSIGMVXKNRK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N)=O)C(=N1)OC

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 1

Additional information on 6-Chloro-2-methoxynicotinamide

Comprehensive Overview of 6-Chloro-2-methoxynicotinamide (CAS No. 1187190-80-2): Properties, Applications, and Research Insights

6-Chloro-2-methoxynicotinamide (CAS No. 1187190-80-2) is a specialized organic compound belonging to the nicotinamide derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactive properties. The molecular formula C₇H₇ClN₂O₂ and a molecular weight of 186.6 g/mol make it a versatile intermediate for synthesizing more complex molecules. Researchers often explore its chloro and methoxy functional groups for targeted modifications, aligning with current trends in structure-activity relationship (SAR) studies.

In recent years, the demand for 6-Chloro-2-methoxynicotinamide has surged, driven by its applications in drug discovery and crop protection. Its relevance to kinase inhibition and enzyme modulation has made it a focal point in oncology and metabolic disorder research. Notably, the compound's nicotinamide scaffold is analogous to vitamin B₃, which ties into the growing interest in nutraceutical synergies and small-molecule therapeutics. These aspects resonate with frequent search queries like "nicotinamide derivatives in medicine" or "chlorinated heterocycles for agrochemicals."

The synthesis of 6-Chloro-2-methoxynicotinamide typically involves multi-step reactions, including halogenation and amidation of precursor pyridine derivatives. Advanced techniques like HPLC purification and NMR characterization ensure high purity (>98%), a critical factor for researchers prioritizing reproducible results. This aligns with laboratory professionals frequently searching for "high-purity chemical suppliers" or "analytical methods for nicotinamides."

From an industrial perspective, 6-Chloro-2-methoxynicotinamide is valued for its role in developing next-generation pesticides with reduced environmental persistence. This addresses the global push toward sustainable agriculture, a hot topic reflected in searches like "eco-friendly agrochemical intermediates." Additionally, its potential in photostabilizers and polymer additives has sparked interest in material science circles.

Ongoing research explores the compound's metabolic pathways and toxicological profiles, key areas for regulatory compliance. Such studies cater to queries like "nicotinamide safety data" or "chloropyridine biodegradability." With the rise of AI-assisted molecular design, computational models now predict its reactivity, reducing trial-and-error in labs—a trend mirrored in searches for "machine learning in chemical synthesis."

In summary, 6-Chloro-2-methoxynicotinamide (CAS No. 1187190-80-2) exemplifies the convergence of medicinal chemistry and green technology. Its dual utility in life sciences and industrial applications positions it as a compound of enduring relevance, answering contemporary questions about molecular innovation and sustainable development across scientific disciplines.